N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide

• IUPAC Name: N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide
• InChI: InChI=1S/C17H23NO2/c1-17(20,15-9-10-15)16(19)18-11-12-5-7-14(8-6-12)13-3-2-4-13/h5-8,13,15,20H,2-4,9-11H2,1H3,(H,18,19)
• InChI Key: UIJBUBOZNMTPJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)(C(=O)NCC2=CC=C(C=C2)C3CCC3)O
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide is a complex organic compound characterized by its unique structural features, including a cyclobutylphenyl group and a cyclopropyl group attached to a hydroxypropanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide typically involves multi-step organic reactions. One common approach is the coupling of a cyclobutylphenyl derivative with a cyclopropyl-containing reagent under controlled conditions. The reaction may involve the use of catalysts such as palladium or nickel to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Conditions may vary depending on the substituent being introduced, but common reagents include halogens, acids, and bases.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may focus on its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

• N-{[2-(4-cyclobutylphenyl)phenyl]methyl}cyclopropanamine
• N-cyclopropyl-4-methyl-3-[1-(2-methylphenyl)]

Comparison: N-[(4-cyclobutylphenyl)methyl]-2-cyclopropyl-2-hydroxypropanamide is unique due to its specific structural features, which may confer distinct chemical and biological properties compared to similar compounds. Its cyclobutyl and cyclopropyl groups may influence its reactivity and interactions with other molecules, making it a valuable compound for various applications.